Cas no 2137855-24-2 (5-(3-Tert-butylphenyl)-4-methylpyridin-3-amine)

• Product Name: 5-(3-Tert-butylphenyl)-4-methylpyridin-3-amine
• CAS No: 2137855-24-2
• MF: C₁₆H₂₀N₂
• MW: 240.343403816223
• MDL: MFCD31591002
• CID: 5609315
• PubChem ID: 165476959
• Update Time: 2025-05-25

5-(3-Tert-butylphenyl)-4-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-tert-butylphenyl)-4-methylpyridin-3-amine
• EN300-840368
• 2137855-24-2
• 5-(3-Tert-butylphenyl)-4-methylpyridin-3-amine

• MDL： MFCD31591002
• Inchi： 1S/C16H20N2/c1-11-14(9-18-10-15(11)17)12-6-5-7-13(8-12)16(2,3)4/h5-10H,17H2,1-4H3
• InChI Key： DLPIUGRBOFYHSF-UHFFFAOYSA-N
• SMILES： N1C=C(C(C)=C(C=1)C1=CC=CC(=C1)C(C)(C)C)N

Computed Properties

• Exact Mass: 240.162648646g/mol
• Monoisotopic Mass: 240.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 5-(3-Tert-butylphenyl)-4-methylpyridin-3-amine

5-(3-Tert-butylphenyl)-4-methylpyridin-3-amine: A Comprehensive Overview

The compound 5-(3-Tert-butylphenyl)-4-methylpyridin-3-amine, identified by the CAS number 2137855-24-2, has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, and its structure incorporates a tertiary butyl group attached to the phenyl ring at the 3-position, along with a methyl group at the 4-position of the pyridine ring. The amino group at the 3-position further enhances its reactivity and functional versatility.

Recent studies have highlighted the potential of 5-(3-Tert-butylphenyl)-4-methylpyridin-3-amine in various applications, particularly in the synthesis of advanced materials and pharmaceutical intermediates. Its unique electronic properties and structural flexibility make it an ideal candidate for exploring new chemical reactions and designing novel compounds with tailored functionalities.

The synthesis of this compound typically involves a multi-step process, often starting with the preparation of the corresponding pyridine derivative. Researchers have employed various strategies, including nucleophilic substitution, coupling reactions, and catalytic hydrogenation, to achieve high yields and purity. The incorporation of the tertiary butyl group is particularly significant, as it introduces steric hindrance that can influence the compound's reactivity and stability.

In terms of applications, 5-(3-Tert-butylphenyl)-4-methylpyridin-3-amine has shown promise in the development of coordination polymers and metal-organic frameworks (MOFs). These materials are widely used in gas storage, catalysis, and sensing technologies due to their high surface area and tunable pore structures. The amino group in this compound facilitates metal coordination, making it a valuable building block for such applications.

Moreover, this compound has been explored as an intermediate in drug discovery. Its ability to form hydrogen bonds and participate in π–π interactions makes it a potential candidate for designing bioactive molecules with specific pharmacological properties. Recent research has focused on its role in modulating enzyme activity and its potential as an anti-inflammatory or anticancer agent.

The structural features of 5-(3-Tert-butylphenyl)-4-methylpyridin-3-amine also make it suitable for use in organic electronics. Its electron-rich aromatic system can contribute to charge transport properties in organic semiconductors, making it a subject of interest for researchers working on flexible electronics and optoelectronic devices.

In conclusion, 5-(3-Tert-butylphenyl)-4-methylpyridin-3-amine, with its unique chemical structure and versatile functional groups, continues to be a focal point in contemporary chemical research. Its applications span across multiple disciplines, underscoring its importance as a valuable compound in both academic and industrial settings.